2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[7-(furan-2-yl)-4-oxo-2-piperidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C19H23N5O4S/c1-27-11-7-20-14(25)12-24-18(26)16-17(15(22-24)13-6-5-10-28-13)29-19(21-16)23-8-3-2-4-9-23/h5-6,10H,2-4,7-9,11-12H2,1H3,(H,20,25)
• InChI Key: SLCDXROIUHILLE-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CN1C(=O)C2=C(C(=N1)C3=CC=CO3)SC(=N2)N4CCCCC4
• Molecular Formula: C19H23N5O4S
• Molecular Weight: 417.5 g/mol

Description

2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C19H23N5O4S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Biological Activities

Research in the domain of heterocyclic compounds, such as 2-(7-(furan-2-yl)-4-oxo-2-(piperidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyethyl)acetamide, primarily focuses on the synthesis and evaluation of their biological activities. These compounds form a crucial part of pharmaceutical research due to their diverse pharmacological properties. Heterocyclic chemistry, with its broad scope, includes the study of furan, thiazole, and pyridazine derivatives, which are known for their potential in developing therapeutic agents.

One significant area of study involves the design and synthesis of novel thiazolo[4,5-d]pyridazinones, which have been synthesized and tested for various biological activities, including analgesic and anti-inflammatory effects. The exploration of these compounds extends to assessing their potential as antipsychotic agents, where their affinity for dopamine and serotonin receptors is evaluated. This includes the synthesis of compounds with specific structural features aimed at enhancing biological activity and minimizing side effects (Demchenko et al., 2015; Raviña et al., 2000).

Antimicrobial and Antitumor Applications

Another critical research direction is the investigation of antimicrobial and antitumor applications of heterocyclic compounds. Studies have demonstrated the synthesis of various derivatives with notable antimicrobial properties against specific microorganisms. Furthermore, certain compounds have shown promising antitumor activities, highlighting their potential in cancer therapy (Başoğlu et al., 2013; Ding et al., 2012).

Chemical Properties and Synthesis

The chemical properties and synthesis methods of these heterocyclic compounds are also a focus, with research dedicated to understanding their reactivity and developing efficient synthetic pathways. This includes the exploration of different chemical reactions to introduce various functional groups, aiming to enhance the biological activity of the synthesized compounds. The structural analysis of these compounds, through techniques such as NMR and mass spectrometry, is crucial for confirming their identities and understanding their interaction mechanisms at the molecular level (Khalil et al., 2017; Sundaramoorthy et al., 2012).